Cas no 898424-00-5 (N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-fluoro-2-methylbenzene-1-sulfonamide)

• Product Name: N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-fluoro-2-methylbenzene-1-sulfonamide
• CAS No: 898424-00-5
• MF: C₂₀H₂₁FN₂O₃S
• MW: 388.455747365952
• CID: 5482306
• PubChem ID: 7586280
• Update Time: 2025-11-01

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-fluoro-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• HMS1657J04
• AKOS024668815
• F2670-0175
• N-(1-(cyclopropanecarbonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-4-fluoro-2-methylbenzenesulfonamide
• 898424-00-5
• N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-fluoro-2-methylbenzene-1-sulfonamide
• N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-7-yl]-4-fluoro-2-methylbenzenesulfonamide

• Inchi： 1S/C20H21FN2O3S/c1-13-11-16(21)7-9-19(13)27(25,26)22-17-8-6-14-3-2-10-23(18(14)12-17)20(24)15-4-5-15/h6-9,11-12,15,22H,2-5,10H2,1H3
• InChI Key： JDRLMVRCFGLYER-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)F)(NC1C=CC2CCCN(C=2C=1)C(C1CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 388.12569187g/mol
• Monoisotopic Mass: 388.12569187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-fluoro-2-methylbenzene-1-sulfonamide

Recent Advances in the Study of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-fluoro-2-methylbenzene-1-sulfonamide (CAS: 898424-00-5)

The compound N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-fluoro-2-methylbenzene-1-sulfonamide (CAS: 898424-00-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of research has been the compound's role as a selective inhibitor of specific enzymatic pathways. Preliminary data suggest that it exhibits high affinity for certain protein targets involved in inflammatory and oncogenic processes. Structural-activity relationship (SAR) studies have been conducted to modify the core scaffold, aiming to enhance bioavailability and reduce off-target effects. These efforts have led to the development of derivatives with improved pharmacokinetic profiles.

In addition to its inhibitory properties, recent investigations have explored the compound's potential as a probe for studying cellular signaling pathways. Advanced techniques such as X-ray crystallography and molecular docking have been employed to visualize its binding interactions at the atomic level. These studies have provided valuable insights into the molecular basis of its selectivity and potency, paving the way for the design of next-generation therapeutics.

Another noteworthy development is the application of this compound in combination therapies. Synergistic effects have been observed when it is co-administered with other small-molecule inhibitors, suggesting its utility in addressing complex diseases such as cancer and autoimmune disorders. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects, with preliminary results expected in the near future.

Despite these advancements, challenges remain in the optimization of this compound for clinical use. Issues such as metabolic stability, solubility, and potential toxicity need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate the findings into viable therapeutic options.

In conclusion, N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-fluoro-2-methylbenzene-1-sulfonamide represents a promising candidate in the field of medicinal chemistry. Its unique properties and versatile applications make it a valuable subject of ongoing research. Future studies will likely focus on refining its pharmacological characteristics and expanding its therapeutic potential.